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Compound of Interest

Compound Name: Cox-2-IN-51

Cat. No.: B15610217 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cox-2-IN-51 was not located. The following

guidance is based on safety protocols for similar COX-2 inhibitors and general best practices

for handling hazardous research chemicals. Always perform a risk assessment for your specific

laboratory conditions and consult with your institution's Environmental Health and Safety (EHS)

department.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Cox-2-IN-51. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against exposure to hazardous

chemicals. Based on guidelines for handling potent compounds, the following PPE is

mandatory when working with Cox-2-IN-51.[1][2][3]
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PPE Component Specification Rationale

Gloves

Double gloving with ASTM

D6978 compliant

chemotherapy gloves (e.g.,

nitrile or neoprene).[1]

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of immediately after

handling the compound.

Eye Protection

Chemical splash goggles and

a face shield, or a full face-

piece respirator.[1]

Protects eyes and face from

splashes, aerosols, and dust.

Lab Coat/Gown

Disposable, solid-front gown

made of low-permeability fabric

(e.g., polyethylene-coated

polypropylene).[2][3]

Provides a barrier against

contamination of personal

clothing. Must be changed

every two to three hours or

immediately after a spill.[3]

Respiratory Protection

An appropriate respirator

should be used when handling

the powder outside of a

certified chemical fume hood

or glove box. Consult with your

EHS department for proper

respirator selection and fit-

testing.

Minimizes inhalation of the

powdered compound.

Shoe Covers
Disposable, skid-resistant shoe

covers.[3]

Prevents the tracking of

chemical contamination

outside of the laboratory.

Head/Hair Covers
Disposable head and hair

covers.[1]

Contains hair and prevents

contamination of the

experiment and the individual.

Handling and Operational Plan
A systematic approach to handling Cox-2-IN-51 is crucial to prevent exposure and

contamination.
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2.1. Designated Handling Area:

All work with Cox-2-IN-51 powder must be conducted in a designated area, such as a

certified chemical fume hood, a ducted biological safety cabinet, or a glove box.

The work area should be clearly marked with warning signs indicating the presence of a

potent compound.

2.2. Weighing and Reconstitution:

Weighing of the powdered compound should be performed in a containment device (e.g.,

ventilated balance enclosure) to minimize aerosol generation.

When preparing solutions, add the solvent slowly to the solid to avoid splashing. Use a

sealed container for dissolution.

2.3. General Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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